Cas no 27283-99-4 (3-Thiomorpholinecarboxylic acid, 6-(1-methylethyl)-5-oxo-)

• Product Name: 3-Thiomorpholinecarboxylic acid, 6-(1-methylethyl)-5-oxo-
• CAS No: 27283-99-4
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 1431770
• PubChem ID: 12921312
• Update Time: 2025-04-20

3-Thiomorpholinecarboxylic acid, 6-(1-methylethyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylic acid, 6-(1-methylethyl)-5-oxo-
• 6-(1-Methylethyl)-5-oxo-3-thiomorpholinecarboxylic acid
• 27283-99-4
• DTXSID901204911

• Inchi： 1S/C8H13NO3S/c1-4(2)6-7(10)9-5(3-13-6)8(11)12/h4-6H,3H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： SHPFTRDXLRRNSO-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC(C1C(C)C)=O

Computed Properties

• Exact Mass: 203.06169
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 66.4